Cas no 51171-78-9 (Cyclohexanol,4-amino-1-phenyl-, cis-)

• Product Name: Cyclohexanol,4-amino-1-phenyl-, cis-
• CAS No: 51171-78-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 374609
• PubChem ID: 3039766
• Update Time: 2025-04-19

Cyclohexanol,4-amino-1-phenyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,4-amino-1-phenyl-, cis-
• 4-amino-1-phenyl-cyclohexan-1-ol
• cis-4-Fenil-4-idrossicicloesilammina
• SCHEMBL6659407
• EN300-134813
• M.G. 6392 cis
• cis-4-Fenil-4-idrossicicloesilammina [Italian]
• 4-amino-1-phenylcyclohexanol
• 4-amino-1-phenylcyclohexan-1-ol
• SCHEMBL6659414
• Rel-(1s,4s)-4-amino-1-phenylcyclohexan-1-ol
• cis-4-Amino-1-phenylcyclohexanol
• trans-4-Fenil-4-idrossicicloesilammina
• MFCD18969619
• Cyclohexanol, 4-amino-1-phenyl-, (E)-
• trans-4-Amino-1-phenylcyclohexanol
• trans-4-Fenil-4-idrossicicloesilammina [Italian]
• 1461708-75-7
• M.G. 6392 trans
• Z1251413885
• SCHEMBL6659416
• 51171-78-9
• Cyclohexanol, 4-amino-1-phenyl-, (Z)-
• AKOS014313373
• DTXSID60965444
• 51171-79-0
• CS-0233598
• SY297558

• Inchi： 1S/C12H17NO/c13-11-6-8-12(14,9-7-11)10-4-2-1-3-5-10/h1-5,11,14H,6-9,13H2
• InChI Key： IUECPDWEFSCXJG-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CCC(CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų